Cas no 111163-82-7 (4-chlorofuro[2,3-b]quinoline)

4-chlorofuro[2,3-b]quinoline structure
4-chlorofuro[2,3-b]quinoline structure
Product Name:4-chlorofuro[2,3-b]quinoline
CAS No:111163-82-7
MF:C11H6ClNO
MW:203.624441623688
CID:2606889
PubChem ID:12030869
Update Time:2025-04-21

4-chlorofuro[2,3-b]quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-chlorofuro[2,3-b]quinoline
    • Furo[2,3-b]quinoline, 4-chloro-
    • 4-Chlor-furo[2,3-b]chinolin
    • 111163-82-7
    • DTXSID60476141
    • SCHEMBL6718989
    • Inchi: 1S/C11H6ClNO/c12-10-7-3-1-2-4-9(7)13-11-8(10)5-6-14-11/h1-6H
    • InChI Key: PEWUESOUDXCPMQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=COC2=NC2C=CC=CC=21

Computed Properties

  • Exact Mass: 203.0137915g/mol
  • Monoisotopic Mass: 203.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų
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